Cas no 90098-38-7 (Rebamipide methyl ester)

Rebamipide methyl ester Properties

Names and Identifiers

• REBAMIPIDE METHYL ESTER
• Rebamipide Methyl Ester (Rebamipide Impurity)
• E82096
• Methyl 2-(4-chlorobenzoylamino)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propionate
• Rebamipide Impurity 7
• Rebamipide Impurity 6
• 4-Quinolinepropanoic acid, α-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-, methyl ester
• Rebamipide Impurity G
• 4-Quinolinepropanoic acid,a-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-, methyl ester
• Methyl α-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-4-quinolinepropanoate (ACI)
• OPC 12763
• methyl 2-[(4-chlorobenzoyl)amino]-3-(2-oxo-1H-quinolin-4-yl)propanoate
• SCHEMBL16666855
• OAXCBIDOZGKWRV-UHFFFAOYSA-N
• Methyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate
• 90098-38-7
• CS-0168041
• +Expand

• InChIKey： OAXCBIDOZGKWRV-UHFFFAOYSA-N
• Inchi： 1S/C20H17ClN2O4/c1-27-20(26)17(23-19(25)12-6-8-14(21)9-7-12)10-13-11-18(24)22-16-5-3-2-4-15(13)16/h2-9,11,17H,10H2,1H3,(H,22,24)(H,23,25)
• SMILES： ClC1C=CC(=CC=1)C(NC(C(=O)OC)CC1=CC(NC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 384.0876847 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 384.0876847 g/mol
• Heavy Atom Count: 27
• Complexity: 613
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 84.5
• Molecular Weight: 384.8